Cas no 2411325-38-5 ((E)-4-(Dimethylamino)-N-(2-propan-2-yl-4,5,6,7-tetrahydroindazol-7-yl)but-2-enamide)

(E)-4-(Dimethylamino)-N-(2-propan-2-yl-4,5,6,7-tetrahydroindazol-7-yl)but-2-enamide is a synthetic small molecule featuring a tetrahydroindazole core linked to a dimethylamino-substituted butenamide moiety. This compound is of interest in medicinal chemistry due to its structural complexity and potential as a kinase inhibitor or modulator of biological pathways. The presence of the (E)-configured double bond enhances stereochemical stability, while the dimethylamino group may improve solubility and bioavailability. The tetrahydroindazole scaffold provides a rigid framework for selective target binding. This molecule is primarily utilized in research applications, particularly in the study of enzyme inhibition and signal transduction mechanisms. Its well-defined structure makes it suitable for structure-activity relationship (SAR) studies in drug discovery.
(E)-4-(Dimethylamino)-N-(2-propan-2-yl-4,5,6,7-tetrahydroindazol-7-yl)but-2-enamide structure
2411325-38-5 structure
Product Name:(E)-4-(Dimethylamino)-N-(2-propan-2-yl-4,5,6,7-tetrahydroindazol-7-yl)but-2-enamide
CAS No:2411325-38-5
MF:C16H26N4O
MW:290.403843402863
CID:5356251
PubChem ID:146097644
Update Time:2025-06-08

(E)-4-(Dimethylamino)-N-(2-propan-2-yl-4,5,6,7-tetrahydroindazol-7-yl)but-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (E)-4-(Dimethylamino)-N-(2-propan-2-yl-4,5,6,7-tetrahydroindazol-7-yl)but-2-enamide
    • Z3952172989
    • (2E)-4-(dimethylamino)-N-[2-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-7-yl]but-2-enamide
    • Inchi: 1S/C16H26N4O/c1-12(2)20-11-13-7-5-8-14(16(13)18-20)17-15(21)9-6-10-19(3)4/h6,9,11-12,14H,5,7-8,10H2,1-4H3,(H,17,21)/b9-6+
    • InChI Key: RKNQYIQWONPYCR-RMKNXTFCSA-N
    • SMILES: O=C(/C=C/CN(C)C)NC1C2C(=CN(C(C)C)N=2)CCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 381
  • XLogP3: 1.2
  • Topological Polar Surface Area: 50.2

(E)-4-(Dimethylamino)-N-(2-propan-2-yl-4,5,6,7-tetrahydroindazol-7-yl)but-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26609873-0.05g
(2E)-4-(dimethylamino)-N-[2-(propan-2-yl)-4,5,6,7-tetrahydro-2H-indazol-7-yl]but-2-enamide
2411325-38-5 95.0%
0.05g
$246.0 2025-03-20

Additional information on (E)-4-(Dimethylamino)-N-(2-propan-2-yl-4,5,6,7-tetrahydroindazol-7-yl)but-2-enamide

Recent Advances in the Study of (E)-4-(Dimethylamino)-N-(2-propan-2-yl-4,5,6,7-tetrahydroindazol-7-yl)but-2-enamide (CAS: 2411325-38-5)

The compound (E)-4-(Dimethylamino)-N-(2-propan-2-yl-4,5,6,7-tetrahydroindazol-7-yl)but-2-enamide (CAS: 2411325-38-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its mechanism of action, pharmacokinetic properties, and efficacy in various disease models. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in drug development and biomedical research.

Recent studies have focused on the synthesis and optimization of (E)-4-(Dimethylamino)-N-(2-propan-2-yl-4,5,6,7-tetrahydroindazol-7-yl)but-2-enamide, with particular emphasis on improving its bioavailability and target specificity. Advanced computational modeling and structure-activity relationship (SAR) analyses have been employed to identify key structural modifications that enhance its binding affinity to specific biological targets. These efforts have yielded promising results, with several derivatives demonstrating improved potency and reduced off-target effects in preclinical evaluations.

In vitro and in vivo studies have revealed that (E)-4-(Dimethylamino)-N-(2-propan-2-yl-4,5,6,7-tetrahydroindazol-7-yl)but-2-enamide exhibits significant activity against a range of pathological conditions, including inflammatory diseases and certain types of cancer. Mechanistic investigations suggest that the compound modulates key signaling pathways, such as the NF-κB and MAPK cascades, which are critical in the regulation of immune responses and cell proliferation. These findings underscore the compound's potential as a multi-target therapeutic agent.

Pharmacokinetic profiling of (E)-4-(Dimethylamino)-N-(2-propan-2-yl-4,5,6,7-tetrahydroindazol-7-yl)but-2-enamide has provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits favorable oral bioavailability and a relatively long half-life, making it a viable candidate for further development. However, challenges related to its metabolic stability and potential drug-drug interactions remain areas of active investigation.

Ongoing clinical trials and translational research efforts are expected to further elucidate the therapeutic potential of (E)-4-(Dimethylamino)-N-(2-propan-2-yl-4,5,6,7-tetrahydroindazol-7-yl)but-2-enamide. Collaborative initiatives between academic institutions and pharmaceutical companies are driving the development of novel formulations and delivery systems to optimize its clinical utility. The compound's unique chemical scaffold and biological activity profile position it as a promising lead candidate for the treatment of complex diseases.

In conclusion, (E)-4-(Dimethylamino)-N-(2-propan-2-yl-4,5,6,7-tetrahydroindazol-7-yl)but-2-enamide (CAS: 2411325-38-5) represents a significant advancement in the field of medicinal chemistry. Its multifaceted pharmacological properties and ongoing research efforts highlight its potential to address unmet medical needs. Future studies will likely focus on refining its therapeutic index and expanding its applications across diverse disease indications.

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